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Compound of Interest

Compound Name: Diethyl hexafluoroglutarate

Cat. No.: B1361353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of Diethyl Hexafluoroglutarate (CAS No. 424-40-8). The information is

intended to support researchers, scientists, and drug development professionals in the safe

use and management of this compound in a laboratory or industrial setting. All quantitative data

has been summarized for clarity, and generalized experimental protocols based on standard

regulatory guidelines are provided for context.

Chemical and Physical Properties
Diethyl hexafluoroglutarate is a clear, colorless to light orange/yellow/green liquid.[1] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diethyl Hexafluoroglutarate
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Property Value Reference

Molecular Formula C9H10F6O4 [2]

Molecular Weight 296.16 g/mol [2]

CAS Number 424-40-8 [2]

Appearance
Clear liquid, light orange to

yellow to green
[1]

Boiling Point 75 °C [3]

Density 1.344 g/cm³ [3]

Refractive Index 1.3599 [3]

Flash Point 76-79°C / 3mm [1][3]

Synonyms

Diethyl 2,2,3,3,4,4-

hexafluoropentanedioate,

Diethyl perfluoroglutarate,

Hexafluoroglutaric acid diethyl

ester

[4]

Toxicological Profile
The primary toxicological concern with diethyl hexafluoroglutarate is its potential to cause

irritation to the skin, eyes, and respiratory system. It is also classified as harmful if inhaled. The

acute oral toxicity has been determined in mice.

Table 2: Acute Toxicity Data for Diethyl Hexafluoroglutarate

Test Species Route Value Reference

LD50 Mouse Oral 4200 mg/kg [1][3]

Hazard Identification and Classification
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Diethyl hexafluoroglutarate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its

hazard and precautionary statements is provided in Table 3.

Table 3: GHS Hazard Classification for Diethyl Hexafluoroglutarate
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Classification Code Statement Reference

Flammable Liquids H227 Combustible liquid [4]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [4]

Skin Irritation H315 Causes skin irritation [4]

Eye Irritation H319
Causes serious eye

irritation
[4]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation
[4]

Precautionary

Statement

(Prevention)

P210

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[4]

Precautionary

Statement

(Prevention)

P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[4]

Precautionary

Statement

(Prevention)

P264
Wash skin thoroughly

after handling.
[4]

Precautionary

Statement

(Prevention)

P271

Use only outdoors or

in a well-ventilated

area.

[4]

Precautionary

Statement

(Prevention)

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.chemeo.com/cid/65-203-4/Diethyl-perfluoroglutarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary

Statement (Response)
P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[4]

Precautionary

Statement (Response)
P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[4]

Precautionary

Statement (Response)
P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4]

Precautionary

Statement (Response)
P312

Call a POISON

CENTER or

doctor/physician if you

feel unwell.

[4]

Precautionary

Statement (Storage)
P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[4]

Precautionary

Statement (Disposal)
P501

Dispose of

contents/container to

an approved waste

disposal plant.

[4]

Experimental Protocols
While specific, detailed experimental reports for diethyl hexafluoroglutarate are not publicly

available, the following sections describe the general methodologies based on OECD

guidelines that are typically used to assess the toxicological endpoints for a chemical of this

nature.
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Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
The acute oral toxicity of a substance is often determined using the Acute Toxic Class Method.

This method is a stepwise procedure with the use of a limited number of animals.

Animal Selection and Preparation: Healthy, young adult rodents (typically rats, with females

often being the default) are used. The animals are acclimatized to the laboratory conditions

and fasted prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The

volume administered is based on the animal's body weight. The starting dose is selected

from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation: The animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days. Observations are made frequently on the day of dosing and

at least daily thereafter.

Endpoint: The outcome of the test is the classification of the substance into a toxicity

category based on the observed mortality at different dose levels.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Animal Selection and Preparation: Healthy, young adult albino rabbits are typically used. The

fur on the dorsal area of the trunk is clipped or shaved approximately 24 hours before the

test.

Test Substance Application: A small amount (0.5 mL for liquids) of the test substance is

applied to a small area of the skin (approximately 6 cm²) and covered with a gauze patch

and a semi-occlusive dressing.

Exposure and Observation: The exposure period is typically 4 hours. After removal of the

patch, the skin is examined for signs of erythema (redness) and edema (swelling) at

specified time points (e.g., 1, 24, 48, and 72 hours) and graded according to a standardized

scoring system. The reversibility of the skin reactions is also observed.
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Acute Eye Irritation/Corrosion (OECD 405)
This test assesses the potential of a substance to cause eye irritation or damage.

Animal Selection: Healthy, young adult albino rabbits are generally used.

Test Substance Application: A single dose of the test substance (typically 0.1 mL for liquids)

is instilled into the conjunctival sac of one eye of the animal. The other eye remains

untreated and serves as a control.

Observation: The eyes are examined for ocular reactions (corneal opacity, iris lesions,

conjunctival redness and swelling) at specific intervals after instillation (e.g., 1, 24, 48, and

72 hours). The reactions are scored according to a standardized system. The reversibility of

any observed lesions is also evaluated.

Safe Handling and Storage Workflow
The following diagram outlines a logical workflow for the safe handling of diethyl
hexafluoroglutarate, from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://www.benchchem.com/product/b1361353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt & Storage

Handling & Use

Emergency Procedures

Waste Disposal

Receive Shipment

Inspect for Damage

Store in a cool, well-ventilated area away from ignition sources. Keep container tightly closed.

No Damage

Quarantine and report to safety officer.

Damaged

Don Personal Protective Equipment (PPE):
- Safety glasses with side-shields or goggles

- Chemical-resistant gloves (e.g., nitrile)
- Lab coat or protective clothing

Work in a well-ventilated area or a chemical fume hood.

Handle with care to avoid contact with skin and eyes. Avoid breathing vapors.

Use only non-sparking tools. Small Spill:
Absorb with inert material and place in a suitable container for disposal.

In case of fire:
Use dry sand, dry chemical, or alcohol-resistant foam.

Exposure Response:
- Skin: Wash with soap and water.

- Eyes: Rinse cautiously with water for several minutes.
- Inhalation: Move to fresh air.

Collect waste in a labeled, sealed container.

Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.

Click to download full resolution via product page

Caption: Safe handling workflow for Diethyl Hexafluoroglutarate.
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Stability and Reactivity
Diethyl hexafluoroglutarate is stable under normal handling and storage conditions.[5]

However, it is a combustible liquid and should be kept away from heat, sparks, open flames,

and other ignition sources.[4] Incompatible materials and hazardous decomposition products

should be considered as part of a comprehensive risk assessment.

Personal Protective Equipment (PPE)
When handling diethyl hexafluoroglutarate, it is essential to use appropriate personal

protective equipment to minimize exposure.

Eye and Face Protection: Wear safety glasses with side shields or chemical goggles.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[4]

Respiratory Protection: Use in a well-ventilated area. If engineering controls are not sufficient

to control airborne concentrations, a NIOSH-approved respirator may be necessary.[4]

First Aid Measures
In the event of exposure to diethyl hexafluoroglutarate, the following first aid measures

should be taken:

If on Skin: Wash with plenty of soap and water.[4] If skin irritation occurs, seek medical

advice.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[4] If eye irritation persists, get medical advice/attention.[4]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4] Call a

poison center or doctor if you feel unwell.[4]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.
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Spill and Disposal Procedures
Spills: In the event of a spill, eliminate all ignition sources. Absorb the spill with a non-

combustible absorbent material (e.g., sand, earth, vermiculite) and place it in a suitable,

labeled container for disposal.[4] Ensure adequate ventilation.

Disposal: Dispose of waste materials and containers in accordance with local, regional, and

national regulations.[4] Do not allow the substance to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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